Cas no 452088-72-1 (1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid)

• Product Name: 1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid
• CAS No: 452088-72-1
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 4714420
• Update Time: 2025-05-20

1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid
• SMR000132622
• Oprea1_520508
• MLS000522214
• HMS2473K19
• HMS1796C01
• STK504475
• 1-(3-methoxyphenyl)-2-methylbenzimidazole-5-carboxylic acid
• 1-(3-methoxyphenyl)-2-methyl-1,3-benzodiazole-5-carboxylic acid
• 1-(3-Methoxyphenyl)-2-methyl-1H-benzo[d]imidazole
• 1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid

• Inchi： 1S/C16H14N2O3/c1-10-17-14-8-11(16(19)20)6-7-15(14)18(10)12-4-3-5-13(9-12)21-2/h3-9H,1-2H3,(H,19,20)
• InChI Key： KOGPOZBIQYKOOX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C(C)=NC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: 3
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 538.8±56.0 °C at 760 mmHg
• Flash Point: 279.7±31.8 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid

1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 452088-72-1, known as 1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities and potential applications in drug development. The benzimidazole core of this molecule contributes to its unique chemical properties, making it a subject of interest for researchers across various disciplines.

Recent studies have highlighted the antioxidant properties of 1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid, particularly in the context of oxidative stress-related diseases. Researchers have demonstrated that this compound can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This property has led to its consideration as a potential therapeutic agent in conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant activity, this compound has shown promising results in anticancer research. Preclinical studies have revealed that 1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid exhibits selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through mitochondrial pathways, suggesting its potential as a novel anticancer drug candidate.

The synthesis of 1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid involves a multi-step process that combines aromatic substitution and condensation reactions. The incorporation of the methoxy group at the 3-position of the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.

Another area of active research on this compound is its role in inflammation modulation. Studies have shown that 1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid can inhibit key inflammatory pathways, such as COX-2 (cyclooxygenase-2), which is overexpressed in chronic inflammatory conditions like arthritis and inflammatory bowel disease. This dual functionality—combining antioxidant and anti-inflammatory effects—positions the compound as a versatile candidate for multitarget drug design.

Furthermore, the carboxylic acid group present in this molecule has been exploited for the development of prodrugs and drug delivery systems. By modifying this functional group, researchers have successfully created derivatives with enhanced stability and targeted delivery capabilities. These innovations are particularly relevant in the context of personalized medicine, where tailored therapeutic approaches are increasingly sought after.

Recent computational studies using molecular docking techniques have provided insights into the binding interactions of 1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid with various biological targets. These studies have identified key residues and binding pockets that are critical for its pharmacological activity, paving the way for structure-based drug optimization.

In conclusion, 1-(3-Methoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid (CAS No. 452088-72-1) is a multifaceted compound with significant potential in drug discovery and development. Its unique chemical structure, coupled with emerging research findings, underscores its role as a valuable tool in addressing unmet medical needs across various therapeutic areas.